Benzoic acid, 4-(1-decynyl)-

• CAS No.: 118788-02-6
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 4-dec-1-ynylbenzoic acid
• InChI: InChI=1S/C17H22O2/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(18)19/h11-14H,2-8H2,1H3,(H,18,19)
• InChI Key: DQCMQJMWNPZJMP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC#CC1=CC=C(C=C1)C(=O)O

Description

Benzoic acid, 4-(1-decynyl)- is a useful research compound. Its molecular formula is C17H22O2 and its molecular weight is 258.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The general procedure described in Example 27 was used with 4-chlorobenzoic acid (79 mg, 0.50 mmol), 1-decyne (0.136 mL, 0.75 mmol), PdCl2(CH3CN)2 (3.2 mg, 0.0125 mmol, 1.25 mol %), sodium 2′-(dicyclohexyl-phosphanyl)-2,6-diisopropyl-biphenyl-4-sulfonate (20.0 mg, 0.0375 mmol, 3.75 mol %), Cs2CO3 (650 mg, 2.00 mmol), water (1.0 mL), acetonitrile (1.0 mL), 12 h, 100° C. The product was isolated as a white solid (111 mg, 86%). Mp=103° C. 1H NMR (400 MHz, CDCl3) δ: 11.0 (br-s, 1H), 8.04 (d, 2H, J=8.4 Hz), 7.49 (d, 2H, J=8.4 Hz), 2.46 (t, 2H, J=6.8 Hz), 1.64 (p, 2H, J=6.8 Hz), 0.89-1.49 (m, 13H). 13C NMR (125 MHz, CDCl3) δ: 169.3, 132.6, 130.9, 130.8, 130.4, 94.6, 81.2, 33.2, 30.5, 30.4, 30.2, 29.9, 23.9, 20.2, 14.6 IR (neat, cm−1): 3402 (br), 2920, 2849, 2214, 1686, 1607, 1428, 1319, 1283, 1178, 1112, 929, 862, 769. Anal. Calcd for C17H22O2: C, 79.03; H, 8.58. Found: C, 78.84; H, 8.48.